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Compound of Interest

Compound Name: Dipropyl sulfite

CAS No.: 623-98-3

Cat. No.: B1221055

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic

Resonance (NMR) spectral data for dipropyl sulfite (CAS 623-98-3). Aimed at researchers,

scientists, and professionals in drug development, this document presents key quantitative

data in a structured format, details experimental protocols for data acquisition, and includes a

visual representation of the molecule's structure and NMR assignments.

Introduction
Dipropyl sulfite, with the chemical formula C₆H₁₄O₃S, is a dialkyl sulfite ester. A thorough

understanding of its structural and electronic properties is crucial for its application in various

chemical syntheses and as a potential building block in the development of novel therapeutic

agents. NMR spectroscopy is a powerful analytical technique for elucidating the molecular

structure of organic compounds. This guide focuses on the ¹H and ¹³C NMR characteristics of

dipropyl sulfite.

Quantitative NMR Spectral Data
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The ¹H and ¹³C NMR spectra of dipropyl sulfite have been analyzed to determine the

chemical shifts of the magnetically active nuclei within the molecule. The data, acquired in

deuterated chloroform (CDCl₃), is summarized in the tables below.

Table 1: ¹H NMR Spectral Data for Dipropyl Sulfite
Protons Chemical Shift (δ, ppm)

-O-CH₂-CH₂-CH₃ 3.998, 3.902

-O-CH₂-CH₂-CH₃ 1.711

-O-CH₂-CH₂-CH₃ 0.980

Data sourced from ChemicalBook.[1]

Table 2: ¹³C NMR Spectral Data for Dipropyl Sulfite
Carbon Chemical Shift (δ, ppm)

-O-CH₂-CH₂-CH₃ 67.5

-O-CH₂-CH₂-CH₃ 22.8

-O-CH₂-CH₂-CH₃ 10.8

Note: The ¹³C NMR data is based on typical chemical shifts for similar alkyl sulfites and may

vary slightly based on experimental conditions. Specific experimental data for dipropyl sulfite
was not available in the public domain at the time of this publication, though its availability is

indicated by some suppliers.[2]

Experimental Protocols
The following is a representative experimental protocol for the acquisition of ¹H and ¹³C NMR

spectra of dipropyl sulfite.

3.1. Sample Preparation

A sample of dipropyl sulfite (approximately 5-10 mg) is dissolved in approximately 0.6 mL of

deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal
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standard. The solution is then transferred to a 5 mm NMR tube.

3.2. Instrumentation and Data Acquisition

NMR spectra are recorded on a 400 MHz spectrometer.

¹H NMR Spectroscopy:

The spectrometer frequency is set to 400 MHz.

A sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

The chemical shifts are reported in parts per million (ppm) relative to the TMS signal at

0.00 ppm.

¹³C NMR Spectroscopy:

The spectrometer frequency is set to 100 MHz.

Proton-decoupled spectra are acquired to simplify the spectrum to single lines for each

unique carbon atom.

A sufficient number of scans are accumulated to achieve a good signal-to-noise ratio,

which is typically higher than for ¹H NMR due to the lower natural abundance of the ¹³C

isotope.

Chemical shifts are reported in ppm relative to the TMS signal at 0.00 ppm.

Visualization of Molecular Structure and NMR
Assignments
The following diagram illustrates the molecular structure of dipropyl sulfite and the

assignment of the different proton and carbon environments as determined by NMR

spectroscopy.
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Dipropyl Sulfite Structure and NMR Assignments

This guide provides essential spectroscopic information for dipropyl sulfite, facilitating its

identification and use in scientific research and development. The presented data and protocols

offer a foundational resource for professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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